Cas no 88542-91-0 (19-Norpregn-4-ene-3,20-dione,18,21-dihydroxy- (9CI))

• Product Name: 19-Norpregn-4-ene-3,20-dione,18,21-dihydroxy- (9CI)
• CAS No: 88542-91-0
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 725435
• Update Time: 2026-04-29

19-Norpregn-4-ene-3,20-dione,18,21-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-3,20-dione,18,21-dihydroxy- (9CI)
• (8R,9S,10R,13R,14S,17S)-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• 18-OH-19-Nordoc

Computed Properties

• Exact Mass: 332.199
• Monoisotopic Mass: 332.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.24
• Boiling Point: 540.4°C at 760 mmHg
• Flash Point: 294.7°C
• Refractive Index: 1.582